Cas no 785806-33-9 (1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester)

1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester structure
785806-33-9 structure
Product Name:1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester
CAS No:785806-33-9
MF:C9H15N3O2
MW:197.234301805496
CID:554514
PubChem ID:45089402
Update Time:2025-04-19

1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylicacid, 5-amino-2-(1,1-dimethylethyl)-, methyl ester
    • methyl 4-amino-2-tert-butyl-1H-imidazole-5-carboxylate
    • DTXSID00666468
    • Methyl 4-amino-2-(tert-butyl)-1H-imidazole-5-carboxylate
    • 785806-33-9
    • 1H-Imidazole-4-carboxylicacid,5-amino-2-(1,1-dimethylethyl)-,methylester
    • Inchi: 1S/C9H15N3O2/c1-9(2,3)8-11-5(6(10)12-8)7(13)14-4/h10H2,1-4H3,(H,11,12)
    • InChI Key: LMYNZPQKTKONRK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(N)N=C(C(C)(C)C)N1)=O

Computed Properties

  • Exact Mass: 197.116
  • Monoisotopic Mass: 197.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81A^2
  • XLogP3: 2.2
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